Cas no 53553-19-8 (Benzoic acid, 2-fluoro-5-[(3-methyl-1-piperidinyl)sulfonyl]-)

• Product Name: Benzoic acid, 2-fluoro-5-[(3-methyl-1-piperidinyl)sulfonyl]-
• CAS No: 53553-19-8
• MF: C₁₃H₁₆FNO₄S
• MW: 301.333846092224
• CID: 1583364
• Update Time: 2024-09-12

Benzoic acid, 2-fluoro-5-[(3-methyl-1-piperidinyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-fluoro-5-[(3-methyl-1-piperidinyl)sulfonyl]-

• Inchi： 1S/C13H16FNO4S/c1-9-3-2-6-15(8-9)20(18,19)10-4-5-12(14)11(7-10)13(16)17/h4-5,7,9H,2-3,6,8H2,1H3,(H,16,17)
• InChI Key： YCKLPEYMIVHUIW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(N2CCCC(C)C2)(=O)=O)=CC=C1F

Computed Properties

• Exact Mass: 301.07848

Experimental Properties

• Density: 1.360±0.06 g/cm3(Predicted)
• Boiling Point: 464.4±55.0 °C(Predicted)
• PSA: 74.68
• pka: 2.91±0.10(Predicted)